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Compound of Interest

Compound Name: Bisphenol A-d6

Cat. No.: B028192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and biological context for Bisphenol A-d6 (BPA-d6). Given that Bisphenol A (BPA)

is a well-documented endocrine disruptor, understanding the safe handling and potential

biological interactions of its deuterated analogue is paramount for researchers in various fields,

including toxicology, pharmacology, and drug development.[1] This guide synthesizes critical

safety information, experimental protocols, and the known signaling pathways affected by this

class of compounds to ensure safe and effective laboratory use.

Safety Data Sheet (SDS) Summary for Bisphenol A-
d6
The following table summarizes the key safety information for Bisphenol A-d6, compiled from

various supplier safety data sheets. It is imperative to consult the specific SDS for the product

in use before handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b028192?utm_src=pdf-interest
https://www.benchchem.com/product/b028192?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40360080/
https://www.benchchem.com/product/b028192?utm_src=pdf-body
https://www.benchchem.com/product/b028192?utm_src=pdf-body
https://www.benchchem.com/product/b028192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard

Category
Description

GHS

Pictograms

Hazard

Statements

Precautionary

Statements

Acute Toxicity
May be harmful if

swallowed.[2]
GHS07

H317: May

cause an allergic

skin reaction.[3]

[4]

P261: Avoid

breathing

dust/fume/gas/mi

st/vapours/spray.

[2][5]

Skin

Corrosion/Irritatio

n

May cause an

allergic skin

reaction.[3][4]

GHS07

H318: Causes

serious eye

damage.[3][4]

P272:

Contaminated

work clothing

should not be

allowed out of

the workplace.[2]

[5]

Serious Eye

Damage/Irritation

Causes serious

eye damage.[3]

[4]

GHS05

H335: May

cause respiratory

irritation.[3][4]

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[2][5]

Reproductive

Toxicity

Suspected of

damaging fertility

or the unborn

child.[3][4]

GHS08

H360F: May

damage fertility.

[3]

P201: Obtain

special

instructions

before use.[4][5]

Specific Target

Organ Toxicity

May cause

respiratory

irritation.[3][4]

GHS07

H411: Toxic to

aquatic life with

long lasting

effects.[3][5]

P202: Do not

handle until all

safety

precautions have

been read and

understood.[2][5]

Environmental

Hazard

Toxic to aquatic

life with long

lasting effects.[3]

[5]

GHS09

P273: Avoid

release to the

environment.[2]

[5]
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Physical and Chemical Properties
The following table outlines the key physical and chemical properties of Bisphenol A-d6.

Property Value Reference

Chemical Formula C₁₅D₆H₁₀O₂ [3]

Molecular Weight 234.32 g/mol [3]

CAS Number 86588-58-1 [3]

Appearance Solid [3]

Melting Point 157-159 °C [6]

Boiling Point 220 °C at 4 mmHg [6]

Isotopic Purity ≥98 atom % D [3]

Handling Precautions and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling Bisphenol A-d6. The

following logical workflow outlines the essential steps for safe handling in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Prepare a designated work area,
preferably in a chemical fume hood

Weigh solid material in a fume hood
to avoid dust inhalation

Dissolve in an appropriate solvent

Avoid contact with skin and eyes

Decontaminate surfaces with an
appropriate solvent and cleaning agent

Dispose of waste in a labeled
hazardous waste container

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Bisphenol A-d6 in a laboratory setting.
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Personal Protective Equipment (PPE):
Eye/Face Protection: Use safety glasses with side shields or chemical goggles.[7]

Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile

gloves).[2] Change gloves immediately if contaminated.

Respiratory Protection: If working with the solid form outside of a fume hood, a NIOSH-

approved respirator may be necessary.[7]

Engineering Controls:
Work in a well-ventilated area, preferably a chemical fume hood, especially when handling

the solid powder to avoid aerosol formation.[2]

Experimental Protocols
Protocol for Preparation of a Stock Solution
This protocol details the steps for safely preparing a stock solution of Bisphenol A-d6 for

experimental use.

Preparation: Before starting, ensure all necessary PPE is worn and the work will be

conducted in a chemical fume hood.

Weighing: Tare a clean, amber glass vial on an analytical balance. Carefully weigh the

desired amount of Bisphenol A-d6 solid into the vial.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of a suitable solvent

(e.g., DMSO, methanol) to the vial to achieve the desired stock solution concentration.

Dissolution: Cap the vial securely and vortex or sonicate until the solid is completely

dissolved.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

date of preparation, and your initials. Store the stock solution in a tightly sealed container in

a dry, well-ventilated place, protected from light.[2]
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Use of Bisphenol A-d6 as an Internal Standard in LC-
MS/MS
Bisphenol A-d6 is commonly used as an internal standard for the quantification of Bisphenol A

in biological and environmental samples due to its similar chemical and physical properties.[8]

Sample Preparation: To a known volume or weight of the sample (e.g., urine, water), add a

precise amount of the Bisphenol A-d6 stock solution.[8]

Extraction: Perform a liquid-liquid or solid-phase extraction to isolate the analytes from the

sample matrix. The co-presence of BPA-d6 accounts for any loss of the target analyte during

this process.

Analysis: Analyze the extracted sample using a liquid chromatography-tandem mass

spectrometry (LC-MS/MS) system.

Quantification: The concentration of Bisphenol A in the original sample is calculated by

comparing the peak area of the analyte to the peak area of the Bisphenol A-d6 internal

standard.[8]

Biological Effects and Signaling Pathways
While Bisphenol A-d6 is primarily used as an analytical standard, its structural similarity to

Bisphenol A means it is presumed to have similar biological activity. Bisphenol A is a known

endocrine disruptor that can interfere with multiple signaling pathways.[9][10]

Endocrine Disruption and Nuclear Receptor Interaction
BPA exerts its endocrine-disrupting effects primarily by interacting with nuclear receptors, most

notably the estrogen receptors (ERα and ERβ).[3][4] This interaction can mimic or block the

effects of endogenous hormones, leading to downstream changes in gene expression.[9]

Key Signaling Pathways Activated by Bisphenol A
Research has shown that BPA can activate several key signaling pathways, including the

Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[11]
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[12] These pathways are crucial in regulating cellular processes such as proliferation,

inflammation, and apoptosis.[2][11]

Receptor Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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